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Compound of Interest

Compound Name: 3'-Methylacetanilide

Cat. No.: B1675878 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 3'-
Methylacetanilide. Adherence to these guidelines is essential for ensuring personal safety and

proper management of this chemical compound.

Essential Safety Information
3'-Methylacetanilide is a solid chemical that poses several health risks. It is harmful if

swallowed, causes skin and eye irritation, and may lead to respiratory irritation. Therefore, strict

adherence to safety protocols is mandatory.

Physical and Chemical Properties
A thorough understanding of the compound's properties is the first step in safe handling.
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Property Value

Appearance White to light gray crystalline powder

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Melting Point 65-67 °C

Solubility Soluble in alcohol

Stability Stable under normal conditions

Incompatibilities Strong oxidizing agents

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with 3'-Methylacetanilide are acute toxicity (oral), skin

irritation, serious eye irritation, and respiratory tract irritation. The selection of appropriate

Personal Protective Equipment (PPE) is critical to mitigate these risks.

Recommended PPE for Handling 3'-Methylacetanilide:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene rubber are

generally recommended for

aromatic amines).

To prevent skin contact and

subsequent irritation.

Eye Protection
Safety goggles or a face

shield.

To protect eyes from dust

particles and potential

splashes.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.
To minimize skin exposure.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary for

operations with a high potential

for dust generation.

To prevent inhalation of

irritating dust particles.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3'-Methylacetanilide is crucial for minimizing exposure and

ensuring a safe laboratory environment.

Workflow for Handling 3'-Methylacetanilide
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Handling Workflow for 3'-Methylacetanilide

Preparation
- Review SDS

- Don appropriate PPE

Weighing and Transfer
- Use a chemical fume hood or ventilated enclosure

- Minimize dust generation

Proceed with caution

Reaction/Procedure
- Maintain controlled conditions

- Avoid contact with incompatible materials

Transfer to reaction vessel

Decontamination
- Clean work surfaces

- Decontaminate equipment

Upon completion

Waste Disposal
- Segregate waste

- Follow specific disposal protocol

After cleaning

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3'-Methylacetanilide.

Disposal Plan: Managing 3'-Methylacetanilide Waste
Proper disposal of 3'-Methylacetanilide and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol:

The recommended method for the disposal of 3'-Methylacetanilide is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1675878?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


afterburner and scrubber.

Step-by-Step Disposal Procedure:

Segregation: Keep 3'-Methylacetanilide waste separate from other chemical waste

streams.

Labeling: Clearly label the waste container as "Hazardous Waste: 3'-Methylacetanilide".

Storage: Store the waste in a designated, well-ventilated, and secure area, away from

incompatible materials.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. Do not attempt to dispose of this chemical through standard laboratory drains or

as regular solid waste.

Contaminated lab equipment, such as gloves and paper towels, should be double-bagged,

labeled as hazardous waste, and disposed of through the same professional channels.

Personal Protective Equipment (PPE) Selection Process

PPE Selection for Handling 3'-Methylacetanilide

Task Assessment
- Weighing?

- Solution prep?
- High-energy process?

Low Dust/Splash Potential

Low Risk

High Dust/Splash Potential

High Risk

Standard PPE
- Nitrile/Neoprene Gloves

- Safety Goggles
- Lab Coat

Enhanced PPE
- Standard PPE +

- Face Shield
- Respirator (if needed)
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Caption: A decision-making diagram for selecting appropriate PPE.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3'-Methylacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675878#personal-protective-equipment-for-
handling-3-methylacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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